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Compound of Interest

Compound Name: 1,3-Diisopropylbenzene

Cat. No.: B165221

Essential Safety and Handling Guide for 1,3-
Diisopropylbenzene

This guide provides immediate, essential safety protocols and logistical information for handling
1,3-Diisopropylbenzene in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development to ensure safe operational and disposal procedures.

Physicochemical and Safety Data

Proper handling of any chemical begins with understanding its fundamental properties and
hazards. The following table summarizes key quantitative data for 1,3-Diisopropylbenzene.
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Property Value Citations
CAS Number 99-62-7 [1]
Molecular Formula Ci2H1s [2]
Molecular Weight 162.27 g/mol [2][3]
Appearance Colorless liquid [2]

Boiling Point 203 °C (397.4 °F) [2][3]
Melting Point -63 °C (-81.4 °F) [3]

_ 76 - 77 °C (168.8 - 170.6 °F)
Flash Point [1][3]
(closed cup)

Autoignition Temperature 449 °C (840.2 °F) [1][4]

Density 0.856 g/mL at 25 °C [3]

Combustible liquid, Harmful if
Hazards swallowed or inhaled, Skinfeye  [1][5][6]

irritant, Toxic to aquatic life.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to minimize exposure and
ensure personal safety. The required PPE for handling 1,3-Diisopropylbenzene is detailed
below.
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Body Part Required PPE Citations

Chemical safety goggles
compliant with OSHA 29 CFR
1910.133 or European

Eyes/Face _ [1][4]
Standard EN166. A face shield
may be required for splash

hazards.

Chemical-resistant, impervious
gloves (e.g., Nitrile, Neoprene).
_ Alab coat or chemical-
Skin _ (41151161
resistant apron and closed-toe
shoes are required to prevent

skin contact.

Use in a well-ventilated area is
crucial.[4][5] If ventilation is
insufficient or during aerosol-
Respiratory generating procedures, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.[6][7]

Operational Plan: Step-by-Step Handling Protocol

Follow this procedural guidance to ensure the safe handling of 1,3-Diisopropylbenzene from
preparation to disposal.

Preparation and Pre-Handling

o Engineering Controls: Always handle 1,3-Diisopropylbenzene inside a certified chemical
fume hood to ensure adequate ventilation.[4][5]

o Safety Equipment Check: Before starting, ensure that a safety shower, eyewash station, and
a fire extinguisher appropriate for combustible liquids (e.g., COz, dry chemical) are
accessible.[4]
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Eliminate Ignition Sources: This is a combustible liquid; ensure no open flames, hot surfaces,
or spark sources are present in the handling area.[1][4][8]

PPE Inspection: Inspect all PPE for integrity (no cracks, holes, or degradation) before use.

Handling and Experimental Procedure

Container Inspection: Visually inspect the chemical container for any damage or leaks before
moving it.

Dispensing: Grounding and bonding may be necessary to prevent static discharge when
transferring large quantities. Use spark-proof tools.[1][8] Dispense the required amount
slowly and carefully to avoid splashing or aerosol generation.

Keep Containers Closed: Keep the container tightly sealed when not in use to prevent vapor
release.[4]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[4] Do not ingest or inhale
vapors.[1][4]

Post-Handling and Decontamination

Clean Workspace: Upon completion of work, decontaminate the work area with an
appropriate solvent and then soap and water.

PPE Removal: Remove gloves and other disposable PPE, turning them inside out to avoid
contaminating your skin. Dispose of them in the designated hazardous waste container.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling the chemical.[4] Contaminated clothing should be removed immediately and
washed before reuse.[4]

Emergency and Disposal Plans
Spill Response Protocol

In the event of a spill, follow these steps immediately:

o Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.
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Control Ignition Sources: Immediately extinguish all nearby flames and turn off any spark-
producing equipment.[1][4]

Ventilate: Ensure the area is well-ventilated, using the fume hood to control vapor spread.

Containment: Wearing full PPE, contain the spill using an inert absorbent material like sand,
vermiculite, or a universal absorbent pad.[4][5][7]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a
labeled, sealed container for hazardous waste disposal.[1][7][8]

Decontaminate: Clean the spill area thoroughly.

First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.[1][4]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops
or persists.[1][4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1][4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink 2-4 glasses of
water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.[1][4]

Disposal Plan

Waste Classification: 1,3-Diisopropylbenzene and any materials contaminated with it must
be treated as hazardous waste.

Collection: Collect all waste in a clearly labeled, sealed, and chemically compatible
container.
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e Regulations: All chemical waste must be disposed of in accordance with local, state, and
federal regulations.[4][5] Do not dispose of it down the drain, as it is toxic to aquatic life.[5][8]
Arrange for pickup by a licensed hazardous waste disposal contractor.[6]

Handling Workflow Diagram

The following diagram illustrates the standard operating procedure for safely handling 1,3-
Diisopropylbenzene.
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Workflow for Handling 1,3-Diisopropylbenzene
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Caption: Safe handling workflow for 1,3-Diisopropylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165221#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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